![molecular formula C4H2BrNOS B6227613 5-bromo-1,3-thiazole-4-carbaldehyde CAS No. 934346-19-7](/img/structure/B6227613.png)
5-bromo-1,3-thiazole-4-carbaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Bromo-1,3-thiazole-4-carbaldehyde is a chemical compound with the molecular formula C4H2BrNOS . It is a solid substance that is stored in an inert atmosphere at temperatures between 2-8°C .
Synthesis Analysis
The synthesis of thiazole derivatives, including this compound, often involves the C − H substitution reaction of thiazole catalyzed by the palladium/copper system. This reaction is carried out in the presence of tetrabutylammonium fluoride under mild conditions .Molecular Structure Analysis
The molecular structure of this compound is characterized by a five-membered heterocyclic ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . The InChI code for this compound is 1S/C4H2BrNOS/c5-3-1-6-4 (2-7)8-3/h1-2H .Chemical Reactions Analysis
Thiazoles, including this compound, are characterized by significant pi-electron delocalization and have some degree of aromaticity . The aromaticity is evidenced by the 1H NMR chemical shift of the ring protons, which absorb between 7.27 and 8.77 ppm, indicating a strong diamagnetic ring current .Physical And Chemical Properties Analysis
This compound is a solid substance with a molecular weight of 192.04 . It is stored in an inert atmosphere at temperatures between 2-8°C .Scientific Research Applications
Synthesis and Characterization
One prominent area of application for "5-bromo-1,3-thiazole-4-carbaldehyde" is in the synthesis of novel heterocyclic compounds with potential biological activity. For instance, studies have demonstrated its utility in the preparation of 2,4-disubstituted thiazoles, which were further investigated for their antibacterial properties against various microorganisms such as Staphylococcus aureus and Escherichia coli. The synthesized compounds exhibited significant antibacterial activity, highlighting their potential in medicinal chemistry (Vijesh et al., 2010). Another study focused on the synthesis and structure-physicochemical properties relationship of thiophene-substituted bis(5,4-d)thiazoles, emphasizing the impact of structural modifications on solubility and product yield, which is crucial for their application in material science (Tokárová & Biathová, 2018).
Biological Applications
Research has also explored the synthesis of thiazole derivatives for their potential anti-corrosion, antioxidant, and β-glucuronidase inhibitory activities. For example, a study synthesized triazole, thiadiazole, and thiazole derivatives containing the imidazo[1,2-a]pyrimidine moiety, which showed promising anti-corrosion activities (Rehan, Al Lami, & Khudhair, 2021). Another investigation synthesized benzo[4,5]imidazo[2,1-b]thiazole derivatives and evaluated their antioxidant properties, demonstrating significant inhibition in antioxidant studies (Nikhila, Batakurki, & Yallur, 2020).
Materials Science and Chemical Analysis
In materials science, the synthesis of heterocyclic compounds using "this compound" as a precursor has been investigated for their physicochemical properties, such as solubility and fluorescence, which are essential for their application in various industrial and research settings. These studies contribute to our understanding of the relationship between molecular structure and materials' properties, paving the way for the development of novel materials with tailored characteristics (Salar et al., 2017; Sinenko et al., 2016).
Mechanism of Action
Target of Action
Thiazole derivatives have been known to interact with dna and topoisomerase ii , which play crucial roles in DNA replication and cell division.
Mode of Action
Some thiazole derivatives have been reported to bind to dna and interact with topoisomerase ii, resulting in dna double-strand breaks, a g2 stop, and ultimately, cell death .
Biochemical Pathways
Given the potential interaction with dna and topoisomerase ii , it can be inferred that the compound may affect pathways related to DNA replication and cell division.
Result of Action
Based on the potential interaction with dna and topoisomerase ii , it can be inferred that the compound may induce DNA double-strand breaks, leading to cell cycle arrest and cell death.
Safety and Hazards
The safety information for 5-bromo-1,3-thiazole-4-carbaldehyde indicates that it has several hazard statements, including H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
5-bromo-1,3-thiazole-4-carbaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2BrNOS/c5-4-3(1-7)6-2-8-4/h1-2H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWUBJUUGUUFJNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=C(S1)Br)C=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2BrNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.04 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
934346-19-7 |
Source
|
Record name | 5-bromo-1,3-thiazole-4-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.